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Compound of Interest

Dimethyl 5-sulfoisophthalate
Compound Name:
sodium salt

Cat. No. 88796929

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data (NMR,
FTIR) for Dimethyl 5-sulfoisophthalate sodium salt (DMSIP), a compound of significant
interest in polymer chemistry and as a specialty chemical. This document details the available
spectral data, outlines experimental protocols for its acquisition, and presents this information
in a clear, structured format for easy reference and comparison.

Spectroscopic Data

The following tables summarize the key quantitative data from Nuclear Magnetic Resonance
(NMR) and Fourier-Transform Infrared (FTIR) spectroscopy for Dimethyl 5-sulfoisophthalate
sodium salt.

1H NMR Data
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Chemical Shift . . .
Multiplicity Integration Assignment
(ppm)
8.68 S 1H H-2
8.45 s 2H H-4, H-6
3.95 S 6H -OCHs
*C NMR Data
Chemical Shift (ppm) Assighment
164.5 C=0
146.0 C-5
135.0 C-1,C-3
131.5 C-4,C-6
128.0 C-2
53.0 -OCHs
ETIR Data

Wavenumber (cm~12)

Description of Vibration

3080 Aromatic C-H Stretch

2960 Aliphatic C-H Stretch (-OCHs3)
1730 C=0 Stretch (Ester)

1600, 1450 Aromatic C=C Bending

1240 Asymmetric SOs~ Stretch
1100 Symmetric SOs3~ Stretch
1050 C-O Stretch

780 Aromatic C-H Bending
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Experimental Protocols

The following protocols describe the general methodologies for obtaining the NMR and FTIR

spectra of Dimethyl 5-sulfoisophthalate sodium salt. Specific parameters may vary based

on the instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra for structural elucidation.

Materials:

Dimethyl 5-sulfoisophthalate sodium salt
Deuterated solvent (e.g., D20 or DMSO-de)
NMR tubes

NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

Sample Preparation: Dissolve approximately 10-20 mg of Dimethyl 5-sulfoisophthalate
sodium salt in 0.6-0.7 mL of a suitable deuterated solvent (D20 is commonly used due to
the salt's solubility).

Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.
Instrumentation: Place the NMR tube in the spectrometer's probe.

Acquisition of *H Spectrum:

o Tune and shim the spectrometer to optimize the magnetic field homogeneity.
o Acquire the *H NMR spectrum using a standard pulse sequence.

o Set appropriate parameters, including the number of scans (typically 16-64), relaxation
delay, and acquisition time.
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e Acquisition of 13C Spectrum:
o Switch the spectrometer to the 3C nucleus frequency.

o Acquire the 133C NMR spectrum, often using a proton-decoupled pulse sequence to simplify
the spectrum.

o A higher number of scans is typically required for 33C NMR due to its lower natural
abundance and sensitivity.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction. Reference the spectra to the residual solvent peak or an internal
standard.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.
Materials:
o Dimethyl 5-sulfoisophthalate sodium salt

o FTIR spectrometer with an appropriate sampling accessory (e.g., Attenuated Total
Reflectance - ATR, or KBr pellet press)

o Potassium bromide (KBr), if using the pellet method
Procedure (ATR Method):

e Background Spectrum: Record a background spectrum of the clean ATR crystal to account
for atmospheric and instrument absorbances.

o Sample Application: Place a small amount of the solid Dimethyl 5-sulfoisophthalate
sodium salt powder directly onto the ATR crystal.

o Pressure Application: Apply consistent pressure to ensure good contact between the sample
and the crystal.
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e Spectrum Acquisition: Collect the FTIR spectrum over a typical range of 4000-400 cm~1. Co-
add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

o Data Processing: The resulting spectrum is typically displayed in terms of transmittance or
absorbance versus wavenumber.

Mandatory Visualizations

The following diagrams, generated using Graphviz, illustrate key aspects of the analysis and
synthesis of Dimethyl 5-sulfoisophthalate sodium salt.

Spectroscopic analysis workflow for DMSIP.
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General synthesis pathway for DMSIP.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Spectroscopic Analysis of
Dimethyl 5-sulfoisophthalate Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8796929#spectroscopic-data-nmr-ftir-of-dimethyl-5-
sulfoisophthalate-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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